Cas no 951885-74-8 (2-Bromo-N-cyclopropylisonicotinamide)

• Product Name: 2-Bromo-N-cyclopropylisonicotinamide
• CAS No: 951885-74-8
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• MDL: MFCD09878430
• CID: 802571
• PubChem ID: 46738658
• Update Time: 2025-10-22

2-Bromo-N-cyclopropylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-cyclopropylisonicotinamide
• 2-bromo-N-cyclopropylpyridine-4-carboxamide
• 4-Pyridinecarboxamide,2-bromo-N-cyclopropyl-
• MB07979
• MFCD09878430
• DTXSID70674318
• BS-24657
• BNB88574
• AKOS015834169
• SCHEMBL3297074
• 951885-74-8
• DB-377012
• 2-Bromo-N-cyclopropyl-4-pyridinecarboxamide

• MDL： MFCD09878430
• Inchi： 1S/C9H9BrN2O/c10-8-5-6(3-4-11-8)9(13)12-7-1-2-7/h3-5,7H,1-2H2,(H,12,13)
• InChI Key： AYNACGIRZWTSCN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)C(NC1CC1)=O

Computed Properties

• Exact Mass: 239.99000
• Monoisotopic Mass: 239.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• PSA: 41.99000
• LogP: 2.12720

2-Bromo-N-cyclopropylisonicotinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-N-cyclopropylisonicotinamide

Comprehensive Overview of 2-Bromo-N-cyclopropylisonicotinamide (CAS No. 951885-74-8): Properties, Applications, and Research Insights

2-Bromo-N-cyclopropylisonicotinamide (CAS No. 951885-74-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and reactivity. This brominated derivative of isonicotinamide, featuring a cyclopropyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₉H₉BrN₂O, and precise molecular weight (241.09 g/mol) make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-Bromo-N-cyclopropylisonicotinamide has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently explore its potential in structure-activity relationship (SAR) studies, particularly in optimizing pharmacophore models for targeted therapies. The compound’s bromine atom offers a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern medicinal chemistry.

From a synthetic chemistry perspective, 951885-74-8 is often utilized in palladium-catalyzed reactions, a topic frequently searched in academic databases and AI-driven research tools. Its stability under ambient conditions and solubility in common organic solvents (e.g., DMSO, ethanol) enhance its practicality in laboratory settings. Notably, the cyclopropyl group in this compound contributes to conformational rigidity, a property highly sought after in the design of metabolically stable drug candidates.

Environmental and regulatory considerations are also critical when discussing 2-Bromo-N-cyclopropylisonicotinamide. While not classified as hazardous under current guidelines, proper handling protocols—such as using personal protective equipment (PPE) and working in well-ventilated areas—are recommended. This aligns with the growing public interest in green chemistry and sustainable synthesis, as evidenced by trending searches on platforms like Google Scholar and Reaxys.

In agrochemical research, this compound’s derivatives have shown promise as plant growth regulators and pesticide intermediates. Its mode of action often involves interference with enzymatic pathways in pests, a subject of intense study given the global push for eco-friendly crop protection solutions. Patent literature reveals its incorporation into novel formulations aimed at reducing environmental persistence while maintaining efficacy.

Analytical characterization of CAS No. 951885-74-8 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry—methods frequently queried by analytical chemists. The compound’s distinct spectral signatures (e.g., ¹H NMR peaks at δ 8.6–7.2 ppm) facilitate its identification in complex mixtures, a feature highlighted in recent cheminformatics studies.

Future directions for 2-Bromo-N-cyclopropylisonicotinamide research may focus on its integration into high-throughput screening libraries or its role in covalent inhibitor design, areas gaining traction in AI-assisted drug discovery. As the scientific community prioritizes fragment-based drug design, this compound’s modular structure positions it as a key player in next-generation therapeutic development.